Cas no 778-24-5 (Dimethyldiphenylsilane)

Dimethyldiphenylsilane is an organosilicon compound with the molecular formula (C6H5)2Si(CH3)2. It is commonly utilized as an intermediate in the synthesis of silicones, resins, and other specialty polymers due to its stable silane structure and reactivity with various functional groups. The compound's key advantages include its high thermal stability, resistance to oxidation, and compatibility with organic and inorganic matrices. Its diphenyl and dimethyl substituents contribute to enhanced hydrophobicity and mechanical properties in derived materials. Dimethyldiphenylsilane is particularly valued in high-performance applications such as coatings, adhesives, and electronic encapsulants, where durability and chemical inertness are critical.

Dimethyldiphenylsilane structure

Product Name:Dimethyldiphenylsilane

CAS No:778-24-5

MF:C₁₄H₁₆Si

MW:212.362344741821

MDL:MFCD00041326

CID:563066

PubChem ID:87568279

Update Time:2025-06-07

Dimethyldiphenylsilane Chemical and Physical Properties

Names and Identifiers

- Benzene,1,1'-(dimethylsilylene)bis-
- dimethyl(diphenyl)silane
- DIMETHYLDIPHENYLSILANE
- Biphenyldimethylsilane
- Diphenyldimethylsilane
- Silane,dimethyldiphenyl
- 1,1'-(Dimethylsilylene)bisbenzene
- Diphenyl(dimethyl)silane
- InChI=1/C14H16Si/c1-15(2,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,1-2H3
- Dimethyldiphenylsilane, 97%
- Silane, dimethyldiphenyl-
- C14H16Si
- CS-0158131
- Q63395599
- AKOS015840093
- 778-24-5
- MFCD00041326
- dimethyl-diphenyl-silane
- D80616
- BS-23531
- D1810
- SY050518
- WJKVFIFBAASZJX-UHFFFAOYSA-
- dimethyl-di(phenyl)silane
- Dimethyl diphenylsilane
- FT-0604913
- DTXSID60228420
- Dimethyl(diphenyl)silane #
- Dimethyldiphenylsilane
- MDL： MFCD00041326
- Inchi： 1S/C14H16Si/c1-15(2,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,1-2H3
- InChI Key： WJKVFIFBAASZJX-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 212.10200
Monoisotopic Mass: 212.102
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Density: 0.96
Boiling Point: 118°C/4.5mmHg(lit.)
Flash Point: 100 ºC
Refractive Index: 1.5649
PSA: 0.00000
LogP: 2.50920
Solubility: Not determined

Dimethyldiphenylsilane Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4°C,-4At ℃Store…Better

Dimethyldiphenylsilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S07915-5ml	Diphenyldimethylsilane	778-24-5	97%	5ml	￡40.00	2022-02-28
Fluorochem	S07915-25ml	Diphenyldimethylsilane	778-24-5	97%	25ml	￡155.00	2022-02-28
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D1810-25ML	Dimethyldiphenylsilane	778-24-5	>97.0%(GC)	25ml	¥2280.00	2024-04-15
AK Scientific	AMTSi023-1g	Biphenyldimethylsilane	778-24-5	95%	1g	$25	2025-02-18
AK Scientific	AMTSi023-5g	Biphenyldimethylsilane	778-24-5	95%	5g	$60	2025-02-18
AK Scientific	AMTSi023-25g	Biphenyldimethylsilane	778-24-5	95%	25g	$180	2025-02-18
TRC	D460320-50mg	Dimethyldiphenylsilane	778-24-5		50mg	$ 50.00	2022-06-05
TRC	D460320-100mg	Dimethyldiphenylsilane	778-24-5		100mg	$ 65.00	2022-06-05
TRC	D460320-500mg	Dimethyldiphenylsilane	778-24-5		500mg	$ 80.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ID027-1ml	Dimethyldiphenylsilane	778-24-5	97.0%(GC)	1ml	￥242.0	2022-06-10